1-Hydroxy-4-(trifluoromethyl)-6-phenyl-1H-indole-2-carboxylic acid

• CAS No.: 1269802-68-7
• Molecular Formula: C16H10F3NO3
• Molecular Weight: 321.255
• IUPAC Name: 1-hydroxy-6-phenyl-4-(trifluoromethyl)indole-2-carboxylic acid
• InChI: InChI=1S/C16H10F3NO3/c17-16(18,19)12-6-10(9-4-2-1-3-5-9)7-13-11(12)8-14(15(21)22)20(13)23/h1-8,23H,(H,21,22)
• InChI Key: KGXDBNBXAPVUIM-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC(=C3C=C(N(C3=C2)O)C(=O)O)C(F)(F)F
• Synonyms: 1-Hydroxy-6-phenyl-4-trifluoromethyl-1H-indole-2-carboxylic Acid

Description

Selective Inhibitor of Human Lactate Dehydrogenase Isoform A (LDH-A);  High Quality Biochemicals for Research Uses

Scientific Research Applications

Synthesis and Chemical Properties

• The compound is involved in the synthesis of novel indole derivatives. For example, methods for the synthesis of various indole-2-carboxylic acids and esters, including 1-phenyl-3-hydroxy-1H-indole-2-carboxylic acid esters, have been described, utilizing Dieckmann cyclization and Ullmann reaction techniques (Unangst et al., 1987).
• The trifluoromethyl group, similar to that in the compound , has been used in the electrophilic S-trifluoromethylation of cysteine side chains in peptides, highlighting its significance in medicinal chemistry and potential applications in imaging and spin-labelling (Capone et al., 2008).

Applications in Medicinal Chemistry and Drug Synthesis

• Trifluoromethyl groups are integral in the development of pharmaceuticals. Their inclusion in molecules like 1-Hydroxy-4-(trifluoromethyl)-6-phenyl-1H-indole-2-carboxylic acid can significantly impact the biological activity and medicinal properties of the compounds. For instance, novel heteroaromatic organofluorine inhibitors with trifluoromethyl groups have shown potential as inhibitors of fructose-1,6-bisphosphatase, indicating their importance in drug discovery (Rudnitskaya et al., 2009).

Biochemical Research

• Compounds similar to this compound are studied for their biochemical properties. For instance, the synthesis of novel indole-benzimidazole derivatives using indole carboxylic acids highlights the versatility of indole derivatives in synthetic chemistry and their potential in biochemical applications (Wang et al., 2016).

Chemical Reactions and Interactions

• The chemical behavior of indole derivatives, including reactions involving the indole nucleus, is a topic of interest in the field. For example, a study on the rearrangement reaction involving the indole nucleus provides insights into the stereo- and regiochemical outcomes of such reactions, which can be crucial in understanding the chemical properties of compounds like this compound (Hallett et al., 2000).